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Compound of Interest

Compound Name: FPI-1602

Cat. No.: B12414772

FPI1-1602 (CAS Number: 1452460-31-9) is a chemical compound identified as a (3-lactamase
inhibitor. Despite its commercial availability through various chemical suppliers, a
comprehensive review of publicly accessible scientific literature, patents, and technical
databases reveals a significant lack of in-depth information regarding its biological activity,
mechanism of action, and experimental validation. This absence of published data prevents the
creation of a detailed technical guide as requested.

The compound is chemically known as (2S,5R)-2-((2-(azetidine-3-carbonyl)hydrazin-1-
yl)carbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl hydrogen sulfate. While its structure is
defined and it is categorized as a (3-lactamase inhibitor, crucial data for researchers and drug
development professionals—such as quantitative measures of its inhibitory activity (e.g., IC50
values), detailed experimental protocols for its synthesis and biological evaluation, and its
effects on cellular signaling pathways—are not available in the public domain.

The designation "FPI" may suggest an origin from a specific commercial screening library or a
pharmaceutical company's internal codename, but this association is not explicitly detailed in
any found resources. Without access to the originating research or any subsequent
publications, a thorough technical analysis remains impossible.

General Structure and Chemical Properties

Based on listings from chemical suppliers, the fundamental chemical properties of FPI-1602
can be summarized as follows:
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Property Value

CAS Number 1452460-31-9
Molecular Formula C11H17Ns07S
Molecular Weight 363.35 g/mol

(2S,5R)-2-((2-(azetidine-3-carbonyl)hydrazin-1-
IUPAC Name yl)carbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]octan-
6-yl hydrogen sulfate

The Role of B-Lactamase Inhibitors in Combating
Antibiotic Resistance

B-lactamase inhibitors are a critical component in the fight against bacterial antibiotic
resistance. B-lactam antibiotics, such as penicillins and cephalosporins, are characterized by a
B-lactam ring that is essential for their antibacterial activity. Many pathogenic bacteria have
evolved to produce B-lactamase enzymes, which hydrolyze this ring, inactivating the antibiotic.

The primary mechanism of action for 3-lactamase inhibitors is to bind to and inactivate the 3-
lactamase enzymes. This allows the accompanying B-lactam antibiotic to remain effective
against the bacteria. The general workflow for discovering and validating a novel -lactamase
inhibitor is a multi-step process.

A generalized workflow for the discovery and development of a novel B-lactamase inhibitor.

Conclusion

While FPI-1602 is cataloged as a -lactamase inhibitor, the absence of published scientific data
precludes a detailed technical assessment. For researchers, scientists, and drug development
professionals, the utility of FPI-1602 cannot be fully ascertained without access to
comprehensive preclinical data, including its inhibitory spectrum, potency, and
pharmacokinetic/pharmacodynamic properties. Further investigation into the origins of the "FPI"
designation may be necessary to uncover the relevant scientific documentation that would
enable a proper evaluation of this compound. Until such information becomes publicly
available, FPI-1602 remains an enigmatic entry in the vast landscape of potential antibiotic
resistance breakers.
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 To cite this document: BenchChem. [FPI-1602: An Obscure [3-Lactamase Inhibitor Awaiting
Scientific Disclosure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414772#fpi-1602-cas-number-1452460-31-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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